![molecular formula C9H9ClN2 B049777 2-(Chloromethyl)-5-methylimidazo[1,2-a]pyridine CAS No. 118000-39-8](/img/structure/B49777.png)
2-(Chloromethyl)-5-methylimidazo[1,2-a]pyridine
Overview
Description
2-(Chloromethyl)-5-methylimidazo[1,2-a]pyridine (CMMIP) is an organic compound that belongs to the imidazopyridine family. It is a yellow-brown colored solid, which is soluble in organic solvents such as dimethylsulfoxide and ethanol. CMMIP has a range of applications in scientific research, including synthesis, biochemical and physiological effects, and advantages and limitations in lab experiments.
Scientific Research Applications
Antiinflammatory Activity: Synthesis of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids, which are related compounds, has been explored for their antiinflammatory, analgesic, antipyretic, and ulcerogenic activities (Abignente et al., 1982).
Medicinal Chemistry: The compound's related structures, such as pyrido[1,2-a]benzimidazoles, have significance in medicinal chemistry, including antibiotic drugs like Rifaximin (Masters et al., 2011).
Synthesis of Gastrointestinal Treatment Compounds: Modified synthesis of a derivative (2-chloromethyl-4-methanesulfonyl-3-methyl pyridine) has been reported, which is utilized in the synthesis of Dexlansoprazole, a treatment for gastroesophageal reflux disease (Gilbile et al., 2017).
Aqueous Synthesis of Methylimidazo[1,2-a]pyridines: A study reported the aqueous synthesis of methylimidazo[1,2-a]pyridines, highlighting the potential for eco-friendly synthesis methods (Mohan et al., 2013).
Pharmacological Derivatives: Research into S RN 1 reaction between 2-chloromethyl-3-nitroimidazo[1,2-a] pyridine and various nitronate anions led to new potential pharmacological derivatives (Vanelli et al., 1991).
Fluorescent Organic Compounds: Derivatives of imidazo[1,2-a]pyridine have been studied for their fluorescent properties, potentially useful in material science applications (Tomoda et al., 1999).
Mechanism of Action
Target of Action
It is known to be an alkylating agent , which suggests that it may interact with DNA or other cellular components by adding an alkyl group.
Mode of Action
As an alkylating agent, 2-(Chloromethyl)-5-methylimidazo[1,2-a]pyridine likely interacts with its targets through a process called alkylation. This involves the transfer of an alkyl group from the compound to its target, which can lead to changes in the target’s function .
Biochemical Pathways
Given its role as an alkylating agent, it may affect pathways involving dna replication and protein synthesis, as alkylation can lead to changes in the structure and function of these molecules .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
It is known that it is an alkylating agent . Alkylating agents can interact with various enzymes, proteins, and other biomolecules, often through covalent bonding. The nature of these interactions can vary widely, depending on the specific biomolecules involved and the conditions under which the interactions occur.
Cellular Effects
Given its status as an alkylating agent, it is plausible that it could influence cell function in several ways, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
As an alkylating agent, it could potentially exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
2-(chloromethyl)-5-methylimidazo[1,2-a]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClN2/c1-7-3-2-4-9-11-8(5-10)6-12(7)9/h2-4,6H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDCPXRGFZRCZBD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC2=NC(=CN12)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60359309 | |
Record name | 2-(chloromethyl)-5-methylimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60359309 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
118000-39-8 | |
Record name | 2-(chloromethyl)-5-methylimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60359309 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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